- A new synthetic model of ozagrelZhongguo Yiyao Gongye Zazhi, 2015, 46(7), 674-676,
Cas no 956932-46-0 (Ozagrel Methyl Ester)
(E)-methyl 3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate

Ozagrel Methyl Ester structure
Product Name:Ozagrel Methyl Ester
CAS No:956932-46-0
Molecular Formula:C14H14N2O2
Molecular Weight:242.273163318634
CID:4670549
Ozagrel Methyl Ester Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[4-(1H-imidazol-1-ylmethyl)phenyl]-, methyl ester, (2E)-
- Ozagrel Impurity 47
- methyl (E)-3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate
- methyl (E)-3-(4-((2,5-dioxopyrrolidin-1-yl)methyl)phenyl)acrylate
- Methyl (2E)-3-[4-(1H-imidazol-1-ylmethyl)phenyl]-2-propenoate (ACI)
- Ozagrel Methyl Ester
-
- InChIKey: FTLRFDGBBQSQMJ-VOTSOKGWSA-N
- Inchi: 1S/C14H14N2O2/c1-18-14(17)7-6-12-2-4-13(5-3-12)10-16-9-8-15-11-16/h2-9,11H,10H2,1H3/b7-6+
- SMILES: C(N1C=NC=C1)C1C=CC(/C=C/C(=O)OC)=CC=1
Ozagrel Methyl Ester Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | O880010-1mg |
Ozagrel Methyl Ester |
956932-46-0 | 1mg |
$190.00 | 2023-05-17 |
Ozagrel Methyl Ester Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Calcium carbonate , Potassium carbonate Catalysts: Palladium , β-Cyclodextrin, 2-hydroxypropyl ethers Solvents: Dimethylformamide , Water ; 2 h, 120 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; 5 h, reflux
Reference
- Synthesis and crystal structure of a three-dimensional cobalt coordination polymer assembled by ozagrel ligandsChinese Journal of Structural Chemistry, 2015, 34(1), 117-122,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; 0.5 h, rt
1.2 Solvents: Dimethylformamide ; 5 h, reflux
1.2 Solvents: Dimethylformamide ; 5 h, reflux
Reference
- Process for synthesizing ozagrelHuagong Jinzhan, 2009, 28(11), 2024-2027,
Synthetic Circuit 4
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ; 5 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8
Reference
- Can One-Dimensional Water Be Controlled by Transformation of Substitution Groups Based on Organic Hosts?Crystal Growth & Design, 2007, 7(11), 2272-2275,
Ozagrel Methyl Ester Raw materials
- Imidazole
- 1-[(4-bromophenyl)methyl]-1H-imidazole
- Ozagrel
- methyl 3-[4-(bromomethyl)phenyl]prop-2-enoate
Ozagrel Methyl Ester Preparation Products
Ozagrel Methyl Ester Suppliers
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:956932-46-0)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/
Ozagrel Methyl Ester Related Literature
-
Akul Sen Gupta,Kamaldeep Paul,Vijay Luxami Anal. Methods, 2018,10, 983-990
-
Zhaozhu Zhang,Xuehu Men New J. Chem., 2011,35, 2422-2426
-
Li-Dan Zhang,Li-Fang Kong,Wen-Juan Hao,Jiao-Na Miao,Shuo Wu,Bo Jiang,Shu-Jiang Tu RSC Adv., 2015,5, 75569-75574
-
E. V. Salomatina,N. M. Bityurin,M. V. Gulenova,T. A. Gracheva,M. N. Drozdov,A. V. Knyazev,K. V. Kir'yanov,A. V. Markin,L. A. Smirnova J. Mater. Chem. C, 2013,1, 6375-6385
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Chidera C. Nnadiekwe,Ahmed Nada,Ismail Abdulazeez,Mohammad R. Imam,Muhammad Ramzan Saeed Ashraf Janjua New J. Chem., 2022,46, 75-85
-
Kai He,Qingkun Wen,Chengwei Wang,Baoxiang Wang,Shoushan Yu,Chuncheng Hao,Kezheng Chen Soft Matter, 2017,13, 7879-7889
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Qunping Fan,Qiaoshi An,Yuanbao Lin,Yuxin Xia,Qian Li,Ming Zhang,Chunfeng Zhang,Feng Liu,Lintao Hou,Weiguo Zhu,Min Xiao,Ellen Moons,Fujun Zhang,Thomas D. Anthopoulos,Olle Inganäs Energy Environ. Sci., 2020,13, 5017-5027
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Jiulin Hu,Congling Yin,Ye Zhang,Junjie Xie,Dongguang Yin,Chilin Li J. Mater. Chem. A, 2016,4, 7382-7389
-
Qinfang Chen,Yihao Pan,Dongxin Zhao,Weiran Yang,Jing Zheng RSC Adv., 2020,10, 21895-21906
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10. Interaction of C60 fullerenes with asymmetric and curved lipid membranes: a molecular dynamics studyYevhen K. Cherniavskyi,Christophe Ramseyer,Semen O. Yesylevskyy Phys. Chem. Chem. Phys., 2016,18, 278-284
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